Cas no 2227789-55-9 (rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227789-55-9
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 6454995
• PubChem ID: 165764386
• Update Time: 2025-05-19

rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid
• 2227789-55-9
• EN300-1769693

• Inchi： 1S/C11H11FO2/c1-6-3-2-4-9(12)10(6)7-5-8(7)11(13)14/h2-4,7-8H,5H2,1H3,(H,13,14)/t7-,8-/m1/s1
• InChI Key： NZPMOMASWZJCJF-HTQZYQBOSA-N
• SMILES： FC1=CC=CC(C)=C1[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227789-55-9)

rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227789-55-9) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique cyclopropane-carboxylic acid backbone substituted with a 2-fluoro-6-methylphenyl group, making it a valuable intermediate in drug discovery and material science. Its stereochemistry, particularly the (1R,2R) configuration, plays a critical role in its biological activity and synthetic utility.

The growing interest in fluorinated cyclopropane derivatives like rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are increasingly exploring such compounds for their potential in central nervous system (CNS) drug development, given the ability of fluorine atoms to modulate blood-brain barrier penetration. Recent studies highlight the compound's relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

From a synthetic chemistry perspective, rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid represents an interesting case study in stereoselective cyclopropanation techniques. The pharmaceutical industry particularly values such chiral building blocks for their application in asymmetric synthesis of bioactive molecules. The presence of both fluorine and methyl substituents on the aromatic ring offers opportunities for structure-activity relationship (SAR) studies in medicinal chemistry programs.

The physicochemical properties of rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid make it suitable for various formulation approaches. Its carboxylic acid functionality allows for salt formation, potentially improving solubility characteristics important for oral drug delivery. Current research trends focus on optimizing such fluorine-containing drug candidates to address challenges in drug-like properties and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

In the context of green chemistry initiatives, synthetic routes to rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid are being reevaluated to reduce environmental impact. Researchers are investigating catalytic methods and atom-economical processes for its production, aligning with the pharmaceutical industry's sustainability goals. The compound's structural features also make it a candidate for biocatalytic transformations, an area gaining significant attention in process chemistry.

Analytical characterization of rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid typically involves advanced techniques such as chiral HPLC for enantiomeric purity determination and NMR spectroscopy for structural confirmation. The quality control aspects of such specialized intermediates are crucial for their application in regulated industries, particularly in GMP-compliant synthesis of active pharmaceutical ingredients (APIs).

The commercial availability of rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227789-55-9) has increased in recent years, reflecting growing demand from contract research organizations (CROs) and pharmaceutical developers. Suppliers are offering customized solutions including milligram to kilogram quantities to support various stages of drug discovery and development. The compound's pricing reflects its specialized nature and the complexity of its chiral synthesis.

Looking forward, rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid is poised to maintain its relevance in medicinal chemistry due to several emerging trends. The continued exploration of fluorine in drug design, the importance of three-dimensional molecular frameworks in addressing challenging biological targets, and the need for novel synthetic methodologies all contribute to sustained interest in this chemical class. Its potential applications extend beyond pharmaceuticals to areas such as advanced materials and agricultural chemicals.

For researchers working with rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid, proper handling and storage recommendations include protection from moisture and maintenance at controlled temperatures. While not classified as hazardous under standard regulations, appropriate laboratory safety practices should always be followed when handling any chemical substance. The compound's material safety data sheet (MSDS) provides specific guidance for safe handling procedures.

The scientific literature contains numerous references to cyclopropane-containing compounds similar to rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropane-1-carboxylic acid, particularly in patent applications for neurological disorders and inflammatory conditions. This suggests potential therapeutic areas where derivatives of this compound may show promise. The intellectual property landscape surrounding such structures remains active, with pharmaceutical companies filing new applications regularly.